2-(benzylthio)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]acetamide
• InChI: InChI=1S/C21H21N3OS2/c1-15-7-9-17(10-8-15)24-21(18-12-27-13-19(18)23-24)22-20(25)14-26-11-16-5-3-2-4-6-16/h2-10H,11-14H2,1H3,(H,22,25)
• InChI Key: OEJZVWXFQHRUAJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)CSCC4=CC=CC=C4
• Molecular Formula: C21H21N3OS2
• Molecular Weight: 395.5 g/mol

Description

2-(benzylthio)-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)acetamide is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of thienopyrazole derivatives and has been synthesized using a straightforward method.

Scientific Research Applications

Synthesis and Structural Analysis

One aspect of scientific research involving similar compounds includes the synthesis of novel heterocyclic compounds and their structural characterization. For instance, the synthesis of new compounds through unexpected pathways and their detailed structural analysis using X-ray diffraction and density functional theory (DFT) calculations is a significant area of research. This helps in understanding the molecular interactions and potential applications of these compounds in various fields, including material science and pharmaceuticals (Sebhaoui et al., 2020).

Antimicrobial and Insecticidal Activities

Another research application of similar compounds is evaluating their biological activities, such as antimicrobial and insecticidal properties. For example, novel heterocycles incorporating a thiadiazole moiety have been synthesized and assessed for their insecticidal activity against the cotton leafworm, showcasing the potential of these compounds in developing new pesticides (Fadda et al., 2017).

Coordination Complexes and Antioxidant Activity

The synthesis of coordination complexes and their antioxidant activity is also a vital area of research. Such studies involve creating novel pyrazole-acetamide derivatives and examining their coordination with metals to form complexes. These complexes can exhibit significant antioxidant activity, suggesting potential applications in medicinal chemistry and as dietary supplements (Chkirate et al., 2019).

Antitumor Activity

Exploring the antitumor activity of novel synthetic compounds is a critical research domain. Studies have shown that certain thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives can exhibit promising antitumor effects against various cell lines, indicating the potential for developing new anticancer drugs (Albratty et al., 2017).